2-Pyrrolidinone, 4-ethyl-3-phenyl-1-[3-(trifluoromethyl)phenyl]-

• Molecular Formula: C19H18F3NO
• Molecular Weight: 333.3 g/mol
• IUPAC Name: 4-ethyl-3-phenyl-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one
• InChI: InChI=1S/C19H18F3NO/c1-2-13-12-23(16-10-6-9-15(11-16)19(20,21)22)18(24)17(13)14-7-4-3-5-8-14/h3-11,13,17H,2,12H2,1H3
• InChI Key: DVMFCYVXYFMZLB-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(C(=O)C1C2=CC=CC=C2)C3=CC=CC(=C3)C(F)(F)F

Description

2-Pyrrolidinone, 4-ethyl-3-phenyl-1-[3-(trifluoromethyl)phenyl]- is a useful research compound. Its molecular formula is C19H18F3NO and its molecular weight is 333.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(2-Butenyl)-N-(3-trifluoromethylphenyl)-2-chloro-2-phenylacetamide (1.5 g) was added to 15 ml of benzene, followed by the addition of 1.2 g of tributyltin hydride and an extremely small amount of α,α-azobisisobutyronitrile (AIBN) under stirring at the refluxing temperature. After the reaction mixture was continuously stirred for 70 minutes, 40 ml of saturated saline were added, followed by extraction with toluene. After the extract was dried over anhydrous magnesium sulfate, the extract was concentrated in an evaporator and then subjected to chromatography on a silica gel column. The 3,4-trans isomer (0.67 g) and the 3,4-cis isomer (0.27 g) were obtained.